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Introduction

Split-pool combinatorial barcoding, a technology commercialized by Parse Biosciences as
Evercode™, has emerged as a powerful and scalable method for single-cell RNA sequencing
(scRNA-seq). This approach circumvents the need for microfluidic devices to isolate individual
cells, instead utilizing the cells themselves as compartments for barcoding reactions. Through
successive rounds of splitting a pool of cells into different wells of a microplate, each containing
a unique barcode, a distinct combination of barcodes is introduced into the transcripts of each
cell. This combinatorial indexing strategy allows for the profiling of hundreds of thousands to
millions of cells in a single experiment, making it a highly effective tool for large-scale studies in
developmental biology, oncology, immunology, and drug discovery.[1][2]

The key advantages of this technology include its exceptional scalability, compatibility with fixed
cells and nuclei which allows for sample storage and batching, and a reduced rate of multiplets
compared to some other methods.[1] This document provides detailed application notes,
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experimental protocols, and data analysis guidelines for the implementation of split-pool
combinatorial barcoding in scRNA-seq workflows.

Key Applications in Research and Drug
Development

Split-pool combinatorial barcoding technology is particularly well-suited for a range of
applications where high-throughput single-cell transcriptomic analysis is crucial:

o Large-Scale Cell Atlasing: The ability to profile millions of cells enables the creation of
comprehensive cell atlases of complex tissues and entire organisms, providing invaluable
references for understanding cellular diversity and function.

o Drug Discovery and Development: This technology is instrumental in various stages of drug
development.[3] It can be used for target identification and validation by dissecting the cell-
type-specific responses to drug candidates.[3] High-throughput screening of compound
libraries on diverse cell populations can elucidate mechanisms of action and identify
potential off-target effects.[3]

e Oncology Research: Researchers can unravel the intricate heterogeneity of tumors, identify
rare cancer stem cell populations, and characterize the tumor microenvironment. This
detailed understanding can lead to the development of more targeted and effective cancer
therapies.

e Immunology: The immune system's vast diversity of cell types and states can be
comprehensively profiled. This is critical for understanding immune responses in infectious
diseases, autoimmune disorders, and cancer immunotherapy.

» Developmental Biology: The technology allows for the precise mapping of cellular
differentiation trajectories and the identification of key regulatory genes involved in
embryonic development and tissue regeneration.

Quantitative Performance Data

The performance of split-pool combinatorial barcoding has been benchmarked against other
widely used scRNA-seq technologies. The following tables summarize key quantitative metrics.
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Table 1: General Performance Metrics

Metric

Parse Biosciences
Evercode™

Notes

Cell Throughput

Up to 5,000,000 cells per

experiment

Highly scalable for large

experimental designs.

Sample Multiplexing

Up to 384 samples per

experiment

Enables robust comparison
across multiple conditions and

reduces batch effects.

Doublet Rate

Consistently low, e.g., <3.4%
for 100,000 cells

The cell itself acts as the
reaction vessel, minimizing the

formation of multiplets.

Requirement for Specialized

Instrument

No

The workflow uses standard
laboratory equipment like
centrifuges, thermal cyclers,

and pipettes.[1]

Sample Compatibility

Fresh, frozen, or fixed cells

and nuclei

Fixation allows for sample
storage for up to 6 months,
providing experimental
flexibility.[1]

Table 2: Comparative Analysis with Droplet-Based Method (10x Genomics Chromium™)

© 2026 BenchChem. All rights reserved.

3/15

Tech Support


https://www.parsebiosciences.com/technology/
https://www.parsebiosciences.com/technology/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14661391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

) Parse Biosciences 10x Genomics o
Metric . Key Findings
Evercode™ Chromium™

Parse's method,
which includes
random hexamer

) Higher, detects more priming, leads to

Gene Detection ] Lower
unique genes broader gene

detection, including
lowly expressed

genes.

Both methods yield a

similar number of

Unique Molecular
UMI Counts per Cell Comparable Comparable -

Identifiers (UMIs) per

cell at equivalent

sequencing depths.

The use of random
hexamers in addition
] ) to oligo-dT primers by
Proportion of Intronic ] ]
Higher Lower Parse results in a
Reads ) )
higher proportion of
reads mapping to

intronic regions.

Parse's higher gene

o detection sensitivity
Sensitivity for Rare ) ) o
High High can aid in the
Cell Types ) o
identification of rare

cell populations.
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Some studies have
reported higher

) ] technical variability

) o Higher in some ) ] )
Technical Variability wd Lower in some studies  between replicates for
studies

the Parse method
compared to 10x

Genomics.

Experimental Protocols

The experimental workflow for split-pool combinatorial barcoding can be divided into three main
stages: sample preparation (fixation), cellular barcoding and library preparation, and

sequencing.

Protocol 1: Cell and Nuclei Fixation

Proper fixation is critical for preserving cellular integrity and RNA quality. It is mandatory to use
the fixation kits provided by Parse Biosciences for compatibility with the downstream workflow.

Materials:

» Parse Biosciences Evercode™ Cell Fixation or Nuclei Fixation Kit
» Single-cell or single-nuclei suspension

e Phosphate-Buffered Saline (PBS)

e Bovine Serum Albumin (BSA)

e Swinging bucket centrifuge

e 40 um cell strainer

Procedure:

* Prepare a high-quality single-cell suspension: Start with a cell suspension with >70% viability
and minimal aggregation.[4]
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e Cell Counting: Accurately count the cells or nuclei. An input of at least 100,000 cells/nuclei is
recommended.[4]

e Washing: Wash the cells with cold PBS containing BSA to remove any media components.
Centrifuge at a low speed to pellet the cells.

» Fixation: Resuspend the cell pellet in the provided Fixation Solution. The fixation process is
rapid and should be performed on ice.

» Permeabilization: After fixation, permeabilize the cells using the provided Permeabilization
Solution. This step allows the barcoding reagents to enter the cells.

e Final Wash and Resuspension: Wash the fixed and permeabilized cells and resuspend them
in the Resuspension Buffer.

Storage: The fixed cells/nuclei can be stored at -80°C for up to 6 months.

Protocol 2: Cellular Barcoding and Library Preparation
(Evercode™ WT v2 Workflow)

This protocol involves four rounds of barcoding to uniquely label the transcripts within each cell.
Materials:

Parse Biosciences Evercode™ WT Kit

Fixed and permeabilized cell/nuclei suspension

Thermal cycler

Multichannel pipettes

96-well plates

Procedure:

e Thawing and Counting: Thaw the fixed cells/nuclei and perform a post-thaw count to
determine the loading volume for the first barcoding round.
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e Round 1: Reverse Transcription and First Barcoding:

o Distribute the cell suspension into the wells of the Round 1 Plate. Each well contains a
unique barcoded oligo-dT and random hexamer primers.

o Perform in-cell reverse transcription using a thermal cycler. This step synthesizes
barcoded cDNA from the cellular mRNA.[1][5]

e Pooling: After reverse transcription, pool the cells from all wells of the Round 1 Plate.
e Round 2: Ligation and Second Barcoding:
o Distribute the pooled cells into the wells of the Round 2 Plate.

o Perform an in-cell ligation reaction to attach the second set of well-specific barcodes to the
cDNA.[1][5]

e Pooling: Pool the cells from the Round 2 Plate.
e Round 3: Ligation and Third Barcoding:

o Distribute the pooled cells into the wells of the Round 3 Plate.

o Perform a second in-cell ligation to add the third set of well-specific barcodes.[1][5]
e Pooling and Sublibrary Generation:

o Pool the cells from the Round 3 Plate.

o The pooled cells are then split into sublibraries. A fourth barcode is added during the final
PCR amplification step, which also prepares the sequencing libraries.[2]

 Library Preparation: The final steps involve template switching, cDNA amplification, and
library construction to generate Illumina-compatible sequencing libraries.[5]

Data Analysis Protocol
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The analysis of split-pool combinatorial barcoding data involves initial processing of the raw
sequencing reads to generate a cell-by-gene count matrix, followed by downstream analysis
using tools like Seurat or the cloud-based Trailmaker™ platform provided by Parse
Biosciences.

Step 1: Raw Data Processing (FASTQ to Count Matrix)

The raw sequencing data (FASTQ files) needs to be processed to identify the four barcodes for
each transcript and assign them to their cell of origin. Parse Biosciences provides a command-
line pipeline for this purpose.

General Workflow:

Demultiplexing: If multiple sublibraries were sequenced, they are first demultiplexed based
on the lllumina indices.

e Barcode and UMI Extraction: The four combinatorial barcodes and the UMI are extracted
from the sequencing reads.

o Alignment: The cDNA reads are aligned to a reference genome.

o Gene Counting: The aligned reads are used to generate a digital gene expression (DGE)
matrix, where each row represents a gene and each column represents a cell, and the
values are the UMI counts.

Step 2: Downstream Analysis with Seurat

The generated DGE matrix can be analyzed using the popular R package Seurat.
Example Seurat Workflow:

e Load Data:

e Quality Control:

e Normalization:

e Feature Selection:
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Scaling and Dimensionality Reduction:

Clustering:

Visualization:

Differential Gene Expression:

Visualizations
Experimental and Data Analysis Workflows
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Overview of the experimental and data analysis workflows.
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Signaling Pathway Example: TGF-f3 Signaling in Lung
Regeneration

Single-cell RNA sequencing can be used to dissect the role of signaling pathways in complex
biological processes. For example, in the context of lung injury and regeneration, SCRNA-seq
can identify subpopulations of alveolar epithelial type 2 (AEC2) cells and reveal the dynamic
regulation of the TGF-f3 signaling pathway.[6]
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Simplified TGF-f3 signaling pathway in alveolar epithelial cells.

Logical Relationship: Combinatorial Barcoding

The power of split-pool combinatorial barcoding lies in the exponential increase in unique
barcode combinations with each round of barcoding.
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Principle of split-pool combinatorial barcoding.
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Conclusion

Split-pool combinatorial barcoding, as implemented in the Parse Biosciences Evercode™
platform, offers a highly scalable, flexible, and instrument-free solution for single-cell RNA
sequencing. Its compatibility with fixed samples and high throughput capabilities make it an
ideal choice for large-scale research projects, particularly in the fields of drug discovery,
oncology, and immunology. By following the detailed protocols and data analysis workflows
outlined in these application notes, researchers can effectively leverage this technology to gain
unprecedented insights into the complexity of biological systems at the single-cell level.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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